inositol 1,4,5-trisphosphate 1-(2-nitrophenyl)ethyl ester
inositol 1,4,5-trisphosphate 1-(2-nitrophenyl)ethyl ester
Brand Name:
Vulcanchem
CAS No.:
119147-21-6
VCID:
VC0055822
InChI:
InChI=1S/C14H22NO17P3/c1-6(7-4-2-3-5-8(7)15(19)20)29-35(27,28)32-14-11(18)12(30-33(21,22)23)9(16)10(17)13(14)31-34(24,25)26/h2-6,9-14,16-18H,1H3,(H,27,28)(H2,21,22,23)(H2,24,25,26)
SMILES:
CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)(O)OC2C(C(C(C(C2OP(=O)(O)O)O)O)OP(=O)(O)O)O
Molecular Formula:
C14H22NO17P3
Molecular Weight:
569.24 g/mol
inositol 1,4,5-trisphosphate 1-(2-nitrophenyl)ethyl ester
CAS No.: 119147-21-6
Main Products
VCID: VC0055822
Molecular Formula: C14H22NO17P3
Molecular Weight: 569.24 g/mol
| CAS No. | 119147-21-6 |
|---|---|
| Product Name | inositol 1,4,5-trisphosphate 1-(2-nitrophenyl)ethyl ester |
| Molecular Formula | C14H22NO17P3 |
| Molecular Weight | 569.24 g/mol |
| IUPAC Name | 1-(2-nitrophenyl)ethyl (2,4,5-trihydroxy-3,6-diphosphonooxycyclohexyl) hydrogen phosphate |
| Standard InChI | InChI=1S/C14H22NO17P3/c1-6(7-4-2-3-5-8(7)15(19)20)29-35(27,28)32-14-11(18)12(30-33(21,22)23)9(16)10(17)13(14)31-34(24,25)26/h2-6,9-14,16-18H,1H3,(H,27,28)(H2,21,22,23)(H2,24,25,26) |
| Standard InChIKey | GNBBXILYKNDCFG-UHFFFAOYSA-N |
| SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)(O)OC2C(C(C(C(C2OP(=O)(O)O)O)O)OP(=O)(O)O)O |
| Canonical SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)(O)OC2C(C(C(C(C2OP(=O)(O)O)O)O)OP(=O)(O)O)O |
| Synonyms | 1,4-bis(dihydrogen phosphate)-4-(1-(nitrophenyl)ethyl hydrogen phosphate)-D-myo-inositol 1,4-bis(dihydrogen phosphate)-4-isomer of inositol 1,4,5-trisphosphate 1-(2-nitrophenyl)ethyl ester 1,4-bis(dihydrogen phosphate)-5-(1-(nitrophenyl)ethyl hydrogen phosphate)-D-myo-inositol caged INSP3 caged IP3 inositol 1,4,5-trisphosphate 1-(2-nitrophenyl)ethyl este |
| PubChem Compound | 122248 |
| Last Modified | Nov 11 2021 |
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